Cas no 28449-15-2 (Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI))

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) structure
28449-15-2 structure
Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI)
28449-15-2
C12H10OS
202.2722
278919
222800

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Properties

Names and Identifiers

    • Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI)
    • Pregn-​4-​ene-​3,​11,​20-​trione, 6-​hydroxy-​, (6β)​-
    • 28449-15-2
    • MLS002638100
    • 6-hydroxypregn-4-ene-3,11,20-trione
    • DTXSID10951094
    • NSC-9727
    • NSC9727
    • +Expand
    • AIIDQLCCKSININ-UHFFFAOYSA-N
    • InChI=1S/C12H10OS/c13-14-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-6H,7-8H2
    • O=S1CC2=CC3=CC=CC=C3C=C2C1

Computed Properties

  • 344.19884
  • 1
  • 4
  • 1
  • 344.199
  • 25
  • 692
  • 0
  • 7
  • 0
  • 0
  • 0
  • 1
  • 1.1
  • 71.4Ų

Experimental Properties

  • 2.87330
  • 71.44
  • 1.566
  • 533°Cat760mmHg
  • 290.2°C
  • 1.21

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Synthesis

Synthetic Circuit 1

57-83-0 57-83-0
28449-15-2 28449-15-2
600-48-6 600-48-6
80-75-1 80-75-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Water ;  12 d, pH 7.0, 30 °C
Reference
Biocatalyst mediated production of 6β,11α-dihydroxy derivatives of 4-ene-3-one steroids
Kolet, Swati P.; et al, Steroids, 2013, 78(11), 1152-1158

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Raw materials

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Preparation Products

Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI) Related Literature

28449-15-2 (Pregn-4-ene-3,11,20-trione,6-hydroxy-, (6b)-(9CI)) Related Products

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